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Compound of Interest

Compound Name: Dimethyl bromomalonate

Cat. No.: B1294421

For Researchers, Scientists, and Drug Development Professionals

Dimethyl bromomalonate is a valuable reagent in organic synthesis, particularly in the
pharmaceutical industry, for the introduction of a malonate group. However, its utility is matched
by its significant hazardous properties, necessitating stringent safety protocols. This technical
guide provides an in-depth overview of the safety data for dimethyl bromomalonate, offering
clear handling precautions to ensure the well-being of laboratory personnel and the integrity of
research.

Hazard Identification and Classification

Dimethyl bromomalonate is classified as a corrosive substance that can cause severe skin
burns and eye damage. It is also associated with respiratory irritation.[1] The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals designates it with the
signal word "Danger".[2][3]

GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.[2][3]

Physicochemical Properties

A thorough understanding of the physical and chemical properties of a substance is
fundamental to its safe handling.
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Property Value Source
Molecular Formula CsH7BrOa4 [2]
Molecular Weight 211.01 g/mol [2]
Appearance Liquid

Boiling Point 105-108 °C at 11 mmHg

Density 1.601 g/mL at 25 °C

Flash Point 110 °C (230 °F) - closed cup

Refractive Index n20/D 1.460

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to minimize exposure and
prevent accidents.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against the hazards of dimethyl bromomalonate.

o Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against
splashes.[4]

o Skin Protection: Wear chemical-resistant gloves (e.g., elbow-length PVC gloves) and a PVC
apron.[4] Protective overalls should also be worn.[4]

o Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood.[1][5] If there is a risk of overexposure, an approved respirator with a suitable filter
(e.g., Type A-P) should be used.[4]

Engineering Controls

o Ventilation: Local exhaust ventilation is generally required to control vapor levels.[4]

o Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations
are readily accessible and in close proximity to the workstation.[1]
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Handling Procedures

A systematic approach to handling dimethyl bromomalonate is essential for safety. The
following workflow outlines the key steps from acquisition to disposal.

Click to download full resolution via product page

Safe Handling Workflow

Storage Requirements

» Store in a cool, dry, and well-ventilated area designated as a corrosives area.[1]
o Keep containers tightly closed and upright to prevent leakage.[1][3]

» Store in the original container.[4] Glass containers are suitable.[4] Avoid using aluminum or
galvanized containers.[4]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[1][5]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures

The following diagram outlines the initial response to different types of exposure.
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First Aid for Dimethyl Bromomalonate Exposure

Skin Contact Eye Contact Inhalation Ingestion

Immediately flush with plenty of water for at least 15 minutes.

v

Remove contaminated clothing and shoes. ‘

ftes.

Rinse cautiously with water for several minu

Remove contact lenses, if present and easy to do. Continue rinsing.

1f not breathing, give

Seek immediate medical attention.

Immediately call a POISON CENTER or doctor/physician.

Click to download full resolution via product page

First Aid Procedures

o General Advice: In all cases of exposure, show the safety data sheet to the attending
medical professional.[1][3] Immediate medical attention is required.[1][5]

» Skin Contact: Immediately flush the affected area with large amounts of water for at least 15
minutes.[1][5] Remove all contaminated clothing and shoes immediately.[3]

e Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,
including under the eyelids.[1][3][5]
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 Inhalation: Move the victim to fresh air.[3] If breathing is difficult or has stopped, provide
artificial respiration.[3]

 Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water.[3] Never give anything
by mouth to an unconscious person.[3]

Spill and Leak Procedures

o Minor Spills: Clean up spills immediately.[4] Avoid breathing vapors and contact with skin and
eyes.[4] Absorb the spill with an inert absorbent material and place it in a suitable, closed
container for disposal.[1][5]

o Major Spills: Evacuate personnel from the area and move upwind.[4] Alert emergency
responders and inform them of the location and nature of the hazard.[4]

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical powder, foam, or carbon dioxide.[4][5]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO), carbon dioxide (CO2), and hydrogen bromide gas.[1][4][5]

o Fire-Fighting Equipment: Firefighters should wear full body protective clothing and self-
contained breathing apparatus (SCBA).[4][5]

Disposal Considerations

o Dispose of dimethyl bromomalonate and its containers as hazardous waste.[4]

» All waste disposal must be conducted in accordance with local, state, and federal
regulations.[4] Do not allow the chemical to enter drains.[4]

Toxicological Information

While comprehensive toxicological data is not available, dimethyl bromomalonate is known to
be destructive to the tissues of the mucous membranes and upper respiratory tract. Repeated
or prolonged exposure can cause skin irritation, leading to redness, swelling, and scaling.[4]
Inhalation may cause lung edema.[4]
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Conclusion

Dimethyl bromomalonate is a potent chemical that demands respect and careful handling. By
implementing the engineering controls, personal protective equipment, and procedural
safeguards outlined in this guide, researchers and scientists can mitigate the risks associated
with its use. A proactive and informed approach to safety is paramount when working with such
hazardous materials, ensuring a secure environment for groundbreaking scientific
advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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